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Compound of Interest

Compound Name:
7-Fluoro-5-hydroxy-2,3-dihydro-

1H-inden-1-one

CAS No.: 1092347-76-6

Cat. No.: B2897861

Get Quote

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug

Development Professionals. Compound: 7-Fluoro-5-hydroxy-1-indanone (CAS: 1092347-76-6)

Introduction and Strategic Rationale
7-Fluoro-5-hydroxy-1-indanone is a highly valued fluorinated bicyclic building block in

pharmaceutical chemistry. Indanone derivatives, particularly those with specific hydroxylation

and fluorination patterns, are heavily utilized as starting materials in the multi-step synthesis of

complex biologically active molecules, including 5H-indeno[1,2-c]pyridazin-5-one analogs and

various monoamine oxidase inhibitors[1]. The introduction of a fluorine atom at the C7 position

modulates the pKa of the adjacent system, improves metabolic stability, and enhances

lipophilicity, making it a highly desirable moiety in lead optimization[2].

Mechanistic Causality in Route Design
Direct Friedel-Crafts cyclization of unprotected fluorophenols often leads to poor

regioselectivity, complex polymerization, and low yields due to the deactivating nature of the
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fluorine atom and the competing reactivity of the free hydroxyl group[3]. To establish a self-

validating, high-yield system, this protocol utilizes a two-stage approach:

Intramolecular Friedel-Crafts Acylation: Starting from 3-(2-fluoro-4-methoxyphenyl)propanoic

acid, the phenol is masked as a methyl ether. This directs the electrophilic aromatic

substitution efficiently to the desired position, preventing O-acylation[4].

Lewis Acid-Mediated Demethylation: The methoxy ether is cleaved using Aluminum Chloride

(

) in a non-polar solvent.

coordinates with the ether oxygen, weakening the carbon-oxygen bond and facilitating
methyl cleavage without disrupting the fluorinated indanone core[5].

Synthetic Workflow

3-(2-Fluoro-4-methoxyphenyl)
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 Reflux, 5h

 Demethylation 
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Synthetic workflow for 7-Fluoro-5-hydroxy-1-indanone via acylation and demethylation.

Step-by-Step Experimental Protocols
Phase 1: Synthesis of 7-Fluoro-5-methoxy-1-indanone
Objective: Convert the propanoic acid precursor to the cyclic ketone via an acid chloride

intermediate[4].

Acid Chloride Formation: Suspend 3-(2-fluoro-4-methoxyphenyl)propanoic acid (10.0 g, 50.4

mmol) in anhydrous dichloromethane (

, 100 mL) under an inert nitrogen atmosphere.

Activation: Add catalytic N,N-dimethylformamide (DMF, 0.1 mL), followed by the dropwise

addition of thionyl chloride (
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, 5.5 mL, 75.6 mmol, 1.5 equiv.) at

[4].

Reflux: Warm the reaction to room temperature, then reflux until gas evolution (

and

) ceases (approximately 2 hours). Concentrate the mixture under reduced pressure to yield
the crude acid chloride.

Cyclization: Dissolve the crude acid chloride in anhydrous

(50 mL). Slowly add this solution to a pre-cooled (

) suspension of anhydrous

(8.0 g, 60.0 mmol) in

(100 mL)[4].

Quenching: Stir the mixture at room temperature for 4 hours. Carefully quench the reaction

by pouring it over crushed ice containing

(100 mL).

Extraction: Extract the aqueous layer with

(

). Wash the combined organic layers with saturated aqueous

and brine, dry over anhydrous

, and concentrate to yield 7-fluoro-5-methoxy-1-indanone.

Phase 2: Demethylation to 7-Fluoro-5-hydroxy-1-
indanone
Objective: Cleave the methoxy protecting group to reveal the target phenol[5].
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Reagent Preparation: To a solution of the intermediate 7-fluoro-5-methoxy-1-indanone (2.2 g,

12.2 mmol) in anhydrous benzene (50 mL), carefully add anhydrous

(4.0 g, 30.0 mmol)[5]. Note: Benzene is used here as per established literature for this
specific cleavage profile[5], though toluene can be evaluated as a greener alternative.

Thermal Cleavage: Heat the reaction mixture at reflux (

) for exactly 5 hours[5]. Monitor the disappearance of the starting material via TLC
(Hexanes:Ethyl Acetate, 3:1).

Workup: Cool the reaction to

and quench with ice-cold water (50 mL). Extract the mixture with ethyl acetate (

)[5].

Purification: Evaporate the organic phase under reduced pressure. Purify the crude residue

via flash column chromatography on silica gel, eluting with a gradient of

/

(90/10)[5].

Isolation: Isolate 7-fluoro-5-hydroxy-1-indanone as a solid.

Quantitative Data & Self-Validation Metrics
To ensure the protocol is self-validating, researchers must compare their empirical results

against the standardized metrics below. Deviations in yield or purity often indicate incomplete

activation or moisture contamination during the

demethylation step.
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Parameter
Phase 1 (Methoxy
Intermediate)

Phase 2 (Target
Compound)

Chemical Formula

Molecular Weight 180.18 g/mol 166.15 g/mol

Expected Yield 82 - 88% 85 - 90%[5]

Reaction Temperature to (Reflux)[5]

Reaction Time 6 hours total 5 hours[5]

Purification Eluent Hexanes/EtOAc (4:1)[4]
/

(90:10)[5]

Physical Form Off-white solid Solid

Analytical Signatures (Expected)
1H-NMR (DMSO-d6): The success of Phase 2 is immediately validated by the

disappearance of the sharp singlet at ~3.8 ppm (methoxy protons) and the appearance of a

broad singlet at >9.0 ppm corresponding to the newly formed phenolic -OH group. The

aliphatic indanone protons typically appear as multiplets around 2.58-2.67 ppm and 2.94-

3.01 ppm[5].

Safety & Handling: The final compound causes skin and serious eye irritation (H315, H319)

and may cause respiratory irritation (H335)[1][2]. Handle using a dust mask (type N95),

eyeshields, and standard nitrile gloves[1][6].

References
Google Patents. "CN105237381A - Preparation method of 5-hydroxy-1-indanone".

Organic Chemistry Portal. "Indanone synthesis". Retrieved from: [Link]

PubChem. "7-Fluoroindan-1-one | C9H7FO | CID 2782767". Retrieved from: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/synthesis/5-hydroxy-1-indanone.htm
https://www.chemicalbook.com/synthesis/5-hydroxy-1-indanone.htm
https://www.chemicalbook.com/synthesis/5-hydroxy-1-indanone.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4948067.htm
https://www.chemicalbook.com/synthesis/5-hydroxy-1-indanone.htm
https://www.chemicalbook.com/synthesis/5-hydroxy-1-indanone.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/511544
https://pubchem.ncbi.nlm.nih.gov/compound/7-Fluoro-1-indanone
https://www.sigmaaldrich.com/JP/ja/product/aldrich/511544
https://www.sigmaaldrich.com/BR/pt/product/aldrich/587052
https://www.organic-chemistry.org/
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2897861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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